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Compound of Interest

Compound Name: ZCL279

Cat. No.: B4068564 Get Quote

Immediate Safety and Logistical Information for Researchers

For laboratory professionals, the proper disposal of chemical reagents is a critical component

of maintaining a safe and compliant research environment. This guide provides a procedural

framework for the disposal of ZCL279, a research chemical.

Important Note: A specific Safety Data Sheet (SDS) for ZCL279 containing detailed disposal

instructions could not be located in publicly available resources. The SDS is the primary

document providing comprehensive safety, handling, and disposal information for any given

chemical. The procedures outlined below are based on general best practices for hazardous

waste management in a laboratory setting and are intended to guide researchers in the

absence of specific manufacturer recommendations. Always prioritize your institution's specific

Environmental Health and Safety (EHS) guidelines.

Chemical Properties of ZCL279
A summary of known quantitative data for ZCL279 is provided below. This information is limited

and should be supplemented with a complete SDS.

Property Value

Molecular Formula C₂₄H₁₈N₂O₇S₂

Molar Mass 510.54 g/mol
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Step-by-Step Disposal Procedure for ZCL279
When a specific SDS is not available, a systematic approach must be taken to ensure safety

and compliance.

Step 1: Obtain the Safety Data Sheet (SDS) Your first and most critical action is to obtain the

SDS for ZCL279.

Contact the Manufacturer/Supplier: Reach out to the company from which ZCL279 was

purchased. They are legally required to provide an SDS.

Check Your Institution's Chemical Inventory System: Many organizations maintain a central

database of SDSs for all chemicals on-site.

Step 2: Consult Your Environmental Health and Safety (EHS) Office Your institution's EHS

office is the definitive authority on waste disposal procedures.

Provide Information: Inform them that you have ZCL279 for disposal and that you are in the

process of obtaining the SDS.

Follow EHS Guidance: EHS will provide specific instructions for collection, labeling, and

pickup based on their protocols and regulatory requirements. All laboratory chemical wastes

are generally presumed to be hazardous unless confirmed otherwise by EHS.[1]

Step 3: Interim Handling and Storage While awaiting disposal instructions, handle and store

ZCL279 waste with care.

Use a Compatible Container: Store waste ZCL279 in a container that is chemically

compatible, in good condition, and has a secure, leak-proof lid.[2][3]

Proper Labeling: Affix a hazardous waste label to the container as soon as the first drop of

waste is added.[3] The label must include the words "Hazardous Waste" and the full

chemical name ("ZCL279").[4] Do not use abbreviations.[4]

Segregation: Store the ZCL279 waste container segregated from incompatible materials. A

common practice is to separate wastes into categories such as halogenated and non-

halogenated solvents, acids, bases, and solids.[5]
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Secondary Containment: Store the waste container in a designated satellite accumulation

area within secondary containment to prevent spills.[3]

Step 4: Preparing for Disposal Pickup Once you have guidance from EHS and are ready for

pickup:

Ensure the Container is Secure: The waste container must be kept closed except when

adding waste.[2][3][5]

Do Not Mix Wastes (Unless Instructed): Do not mix ZCL279 with other waste streams unless

explicitly permitted by your EHS office.

Schedule a Pickup: Follow your institution's procedure for requesting a hazardous waste

pickup from your laboratory.[2][3]

Under no circumstances should a chemical like ZCL279 be disposed of down the drain or in

the regular trash.[4]

Experimental Protocols: General Chemical Waste
Handling
The proper management of chemical waste is a fundamental experimental protocol in any

laboratory. Key principles include:

Waste Minimization: Purchase only the quantity of chemical needed for your experiments to

reduce surplus.[2]

Source Segregation: Collect different waste types in separate, appropriate containers at the

point of generation.[5]

Clear Labeling: All waste containers must be accurately and clearly labeled with their full

chemical contents.[2]

Secure Storage: Waste must be stored in designated, properly ventilated areas, with

incompatible materials separated.[6]

Chemical Waste Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical.

Chemical requires disposal

Do you have the
Safety Data Sheet (SDS)?

Contact supplier to obtain SDS

No

Follow disposal instructions
in Section 13 of SDS

Yes

Consult Institutional EHS Office
for guidance

Label container with 'Hazardous Waste'
and full chemical name

Store in a compatible, closed container
with secondary containment

Segregate from
incompatible materials

Request waste pickup
from EHS
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Click to download full resolution via product page

Caption: Decision workflow for laboratory chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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